3-(4-methoxyphenyl)-N,N-dimethylpropanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N,N-dimethylpropanamide
• InChI: InChI=1S/C12H17NO2/c1-13(2)12(14)9-6-10-4-7-11(15-3)8-5-10/h4-5,7-8H,6,9H2,1-3H3
• InChI Key: VHPPUVKBWPVSLT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCC1=CC=C(C=C1)OC
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

3-(4-methoxyphenyl)-N,N-dimethylpropanamide, also known as MDPV, is a synthetic cathinone that belongs to the class of psychoactive substances known as designer drugs. MDPV was first synthesized in the 1960s and gained popularity in the 2000s as a recreational drug due to its stimulant effects. However, MDPV has also been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Potential Ligand Applications

• Synthesis of Hybrid Ligands : The compound 3-(4-methoxyphenyl)-N,N-dimethylpropanamide has been used in the synthesis of π-excess σ2 P,O hybrid ligands. This includes the synthesis of the first 4-methoxy-substituted 1,3-benzazaphosphole, which was achieved using a C,O-dilithium intermediate generated from this compound. These new compounds represent potential hybrid or chelate ligands with high π-density at the phosphorus atom, indicating their potential application in coordination chemistry and catalysis (Aluri et al., 2014).

Chemical Analysis and Characterization

• Spectrophotometric Determination : The compound has been used in studies to develop a spectrophotometric method for its determination. In one such study, it was demonstrated that 3-chloro-N-hydroxy-2,2-dimethylpropanamide, a related compound, can form a stable complex suitable for spectrophotometric analysis. This implies similar compounds, including this compound, could be analyzed using these methods (Shu, 2011).

Applications in Material Science

• Optoelectronic Devices : Derivatives of this compound have been explored for their applications in optoelectronic devices. For instance, certain triphenylamine-based derivatives with dimethylamino substituents have been synthesized and shown to have potential in electrochromic devices and organic light-emitting diodes (OLEDs) (Wu et al., 2019).

Medical and Pharmacological Research

• Antibacterial Activity : Certain derivatives of this compound have shown significant antibacterial activity. For instance, compounds synthesized from N-(3-methoxyphenyl)-methyl dithiocarbamic acid displayed noteworthy activity against various bacterial strains (Osarumwense, 2022).

Environmental and Safety Assessments

• Safety Evaluation in Food Contact Materials : The safety of related compounds like alpha-dimethyl-3-(4'-hydroxy-3'-methoxyphenyl)propylsilyloxy has been evaluated for use in food contact materials, which indirectly highlights the importance of assessing the safety of similar compounds like this compound in various applications (Sundh et al., 2011).

These varied applications across different fields, from material science to pharmacology

Scientific Research Applications of this compound

Chemical Synthesis and Ligand Development

• Hybrid Ligand Synthesis : This compound has been instrumental in the synthesis of π-excess σ2 P,O hybrid ligands, specifically in the creation of 4-methoxy-substituted 1,3-benzazaphospholes. These ligands show promise as σ2 P,O hybrid or chelate ligands with high π-density, crucial for coordination chemistry and catalysis applications (Aluri et al., 2014).

Chemical Analysis and Measurement Techniques

• Spectrophotometric Analysis : Related compounds have been studied for spectrophotometric determination methods. For example, research on 3-chloro-N-hydroxy-2,2-dimethylpropanamide suggests potential methodologies applicable for the analysis of this compound (Shu, 2011).

Materials Science and Optoelectronics

• Optoelectronic Device Applications : Derivatives of this compound have been researched for use in optoelectronics. Triphenylamine-based derivatives with dimethylamino substituents have shown potential for use in electrochromic devices and organic light-emitting diodes (OLEDs), highlighting the versatility of this compound in advanced material applications (Wu et al., 2019).

Pharmacological Research and Development

• Antibacterial Activity : The compound's derivatives have been found to have significant antibacterial activity. This highlights its potential in developing new antibacterial agents, especially given the growing concern over antibiotic resistance (Osarumwense, 2022).

Environmental and Safety Assessments

• Safety in Food Contact Materials : While not directly about this compound, research on related compounds for safety in food contact materials underscores the importance of evaluating the safety profile of chemical compounds in various applications (Sundh et al., 2011).

Mechanism of Action

Target of Action

A structurally similar compound, (e)-2-methoxy-4-(3-(4-methoxyphenyl) prop-1-en-1-yl) phenol (mmpp), has been reported to target the signal transducer and activator of transcription 3 (stat3) in the context of rheumatoid arthritis .

Mode of Action

The related compound mmpp is known to inhibit stat3 activation, thereby exerting anti-inflammatory and anti-arthritic activities

Biochemical Pathways

The inhibition of stat3 by mmpp suggests that it may impact the jak-stat signaling pathway, which plays a crucial role in immune response and cell growth .

Pharmacokinetics

For instance, a study on a related compound indicated that it met the ADMET and drug-likeness requirements without any violation of Lipinski’s rule of five .

Result of Action

The related compound mmpp has been shown to exhibit anti-inflammatory and anti-arthritic activities by inhibiting stat3 activation

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the activity and stability of many chemical compounds .

Biochemical Analysis

Biochemical Properties

They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Cellular Effects

Related compounds have been shown to have effects on various types of cells and cellular processes . For example, 2-(4-Methoxyphenyl)ethyl-2-acetamido-2-deoxy-β-d-pyranoside, a salidroside analogue, has been shown to improve hepatic lipid metabolism via GPR41 .

Molecular Mechanism

Related compounds have been shown to interact with various biomolecules, leading to changes in gene expression .

Temporal Effects in Laboratory Settings

Related compounds have been shown to have effects that change over time .

Dosage Effects in Animal Models

Related compounds have been shown to have effects that vary with dosage .

Metabolic Pathways

Related compounds have been shown to be involved in various metabolic pathways .

Transport and Distribution

Related compounds have been shown to be transported and distributed in various ways .

Subcellular Localization

Related compounds have been shown to localize in specific subcellular compartments .